Cas no 1935106-08-3 (tert-butyl N-(1-bromo-2,3-dimethylbutan-2-yl)carbamate)

• Product Name: tert-butyl N-(1-bromo-2,3-dimethylbutan-2-yl)carbamate
• CAS No: 1935106-08-3
• MF: C₁₁H₂₂BrNO₂
• MW: 280.201882839203
• MDL: MFCD32015742
• CID: 5607836
• PubChem ID: 130802428
• Update Time: 2025-05-21

tert-butyl N-(1-bromo-2,3-dimethylbutan-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[1-(bromomethyl)-1,2-dimethylpropyl]-, 1,1-dimethylethyl ester
• tert-ButylN-(1-bromo-2,3-dimethylbutan-2-yl)carbamate
• tert-Butyl N-(1-bromo-2,3-dimethylbutan-2-yl)carbamate
• EN300-842313
• 1935106-08-3
• tert-butyl N-(1-bromo-2,3-dimethylbutan-2-yl)carbamate

• MDL： MFCD32015742
• Inchi： 1S/C11H22BrNO2/c1-8(2)11(6,7-12)13-9(14)15-10(3,4)5/h8H,7H2,1-6H3,(H,13,14)
• InChI Key： XCHCAPDAQKVTPL-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC(CBr)(C)C(C)C

Computed Properties

• Exact Mass: 279.08339g/mol
• Monoisotopic Mass: 279.08339g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 1.186±0.06 g/cm3(Predicted)
• Boiling Point: 312.9±25.0 °C(Predicted)
• pka: 11.85±0.46(Predicted)

Additional information on tert-butyl N-(1-bromo-2,3-dimethylbutan-2-yl)carbamate

tert-butyl N-(1-bromo-2,3-dimethylbutan-2-yl)carbamate: A Comprehensive Overview

The compound with CAS No. 1935106-08-3, commonly referred to as tert-butyl N-(1-bromo-2,3-dimethylbutan-2-yl)carbamate, is a significant entity in the field of organic chemistry. This compound is characterized by its unique structure, which includes a tert-butyl group attached to a carbamate functional group. The presence of the bromo substituent and the dimethylbutan backbone further adds complexity and functionality to this molecule.

Recent studies have highlighted the importance of tert-butyl N-(1-bromo-2,3-dimethylbutan-2-yl)carbamate in various chemical reactions, particularly in the synthesis of bioactive compounds. Researchers have demonstrated that this compound can serve as an effective precursor in the construction of complex molecular architectures. Its role in facilitating nucleophilic substitutions and additions has been extensively documented, making it a valuable tool in modern organic synthesis.

The synthesis of tert-butyl N-(1-bromo-2,3-dimethylbutan-2-yl)carbamate involves a multi-step process that typically begins with the preparation of the corresponding alcohol. This alcohol is then subjected to carbamate formation via reaction with tert-butyl chloroformate or similar reagents. The introduction of the bromo group is achieved through a series of substitution reactions, often involving alkyl halides and appropriate base catalysts. The optimization of these steps has been a focus of recent research efforts, with studies exploring the use of microwave-assisted synthesis and continuous flow reactors to enhance reaction efficiency.

One of the most intriguing aspects of this compound is its potential application in medicinal chemistry. The bromo substituent renders it susceptible to various nucleophilic attacks, making it an ideal candidate for drug design. Recent findings suggest that derivatives of tert-butyl N-(1-bromo-2,3-dimethylbutan-2-yl)carbamate may exhibit promising anti-inflammatory and anticancer properties. These discoveries have sparked interest in further exploring its pharmacokinetic profile and bioavailability.

In terms of physical properties, tert-butyl N-(1-bromo-2,3-dimethylbutan-2-yl)carbamate is known for its relatively high stability under standard conditions. However, it exhibits reactivity when exposed to nucleophiles or under specific catalytic conditions. This dual nature makes it versatile for use in both laboratory settings and industrial applications.

From an environmental standpoint, understanding the degradation pathways of tert-butyl N-(1-bromo-2,3-dimethylbutan-2-yl)carbamate is crucial for assessing its ecological impact. Recent studies have employed advanced analytical techniques such as LCMS and GCMS to monitor its breakdown products under various environmental conditions. These investigations have provided valuable insights into its persistence and bioaccumulation potential.

In conclusion, tert-butyl N-(1-bromo-2,3-dimethylbutan-2-yl)carbamate (CAS No. 1935106-08-3) stands as a testament to the ingenuity and progress in organic chemistry. Its unique structure, versatile reactivity, and promising applications continue to make it a focal point for researchers across diverse disciplines.